Cas no 76738-62-0 (Paclobutrazol)

• Product Name: Paclobutrazol
• CAS No: 76738-62-0
• MF: C₁₅H₂₀ClN₃O
• MW: 293.79
• MDL: MFCD00468120
• CID: 59819
• PubChem ID: 354334204
• Update Time: 2025-08-22

Paclobutrazol Chemical and Physical Properties

Names and Identifiers

• (2RS,3RS)-1-(4-CHLOROPHENYL)-4,4-DIMETHYL-2-(1H-1,2,4-TRIAZOL-1-YL)-PENTANE-3-OL
• BONZI
• BONZI(R)
• CLIPPER
• CLIPPER(R)
• CULTAR
• CULTAR(R)
• MULTEFFECT
• PACLOBUTRAZOL
• PARLAY
• PREDICT
• (+/-)-r*,r*-beta-((4-chlorophenyl)methyl)-alpha-(1,1-dimethylethyl)-1h-1,2,4-triazol-1-ethanol
• (2RS,3RS)-1-(4-Chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pentan-3-ol
• (r*,r*)-(+-)-thyl)
• 1h-1,2,4-triazole-1-ethanol,beta-((4-chlorophenyl)methyl)-alpha-(1,1-dimethyle
• 2,4-Triazole-1-ethanol,.beta.-[(4-chlorophenyl)methyl]-.alpha.-(1,1-dimethylethyl)-,(R*,R*)-(±)-1H-1
• Culter
• duoxiaozuo
• ici-pp333
• pp333
• Paclobutrazol solution
• (αR,βR)-rel-β-[(4-chlorophenyl)methyl]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• rac-(2R,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pentan-3-ol
• Smarect
• trimmit
• α-tert-Butyl-β-(4-chlorobenzyl)-1H-1,2,4-triazole-1-ethanol
• PBZ
• Paclobutrazol 100 microg/mL in Acetonitrile
• NS00098540
• MFCD01678673
• DTXCID50196503
• DTXSID2024242
• NS00009963
• Tox21_202079
• ?-tert-Butyl-?-(4-chlorobenzyl)-1H-1,2,4-triazole-1-ethanol (Paclobutrazol)
• Paclobutrazol 10 microg/mL in Isooctane
• SCHEMBL3678556
• 76738-62-0
• CHEBI:139345
• Paclobutrazol, certified reference material, TraceCERT(R)
• 2R,3R-Paclobutrazol
• (R,R)-paclobutrazol
• NCGC00259628-01
• BDA73862
• DTXSID30231704
• RMOGWMIKYWRTKW-KGLIPLIRSA-N
• 1ST24027
• AS-14839
• NCGC00254827-01
• AKOS015950812
• alpha-tert-Butyl-beta-(4-chlorobenzyl)-1H-1,2,4-triazole-1-ethanol
• MFCD00468120
• Tox21_300925
• 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methyl)-alpha-(1,1-dimethylethyl)-, (R-(R*,R*))-
• 82336-55-8
• Paclobutrazol 1000 microg/mL in Acetone
• (2R,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pentan-3-ol
• CAS-76738-62-0
• (2R,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pentan-3-ol
• Paclobutrazol, PESTANAL(R), analytical standard
• Paclobutrazol

• MDL： MFCD00468120
• Inchi： 1S/C15H20ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-7,9-10,13-14,20H,8H2,1-3H3/t13-,14+/m1/s1
• InChI Key： RMOGWMIKYWRTKW-KGLIPLIRSA-N
• SMILES： CC(C)(C)[C@H]([C@@H](CC1=CC=C(C=C1)Cl)N2C=NC=N2)O

Computed Properties

• Exact Mass: 293.12900
• Monoisotopic Mass: 293.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 102
• XLogP3: 3.2

Experimental Properties

• Color/Form: White crystalline solid.
• Density: 1.22
• Melting Point: 161.0 to 166.0 deg-C
• Boiling Point: 685.6±55.0 °C at 760 mmHg
• Flash Point: 232.6±31.5 °C
• PSA: 50.94000
• LogP: 3.12230
• Solubility: Not determined
• Merck: 6984
• Sensitiveness: Hygroscopic
• λmax: 218(lit.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Paclobutrazol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228-H302-H361-H410
• Warning Statement： P201-P202-P210-P240-P241-P264-P270-P273-P280-P301+P312+P330-P308+P313-P391-P405-P501
• Hazardous Material transportation number：UN1325 4.1/PG 2
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S36
• RTECS：XZ4803300
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：S36
• Risk Phrases：R22

Additional information on Paclobutrazol

Paclobutrazol (CAS No. 76738-62-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Advancements

Paclobutrazol, a triazole derivative with the chemical formula C₁₃H₁₄N₄O₂, is a well-established plant growth regulator widely utilized in agricultural and horticultural practices. Its CAS number, 76738-62-0, serves as a unique identifier for this compound in chemical databases and regulatory frameworks. This compound is also known as 1-(4-Chlorophenyl)-1,2,4-triazole-3-carboxylic acid methyl ester, reflecting its structural composition and functional groups. Recent advancements in molecular biology and pharmacology have further expanded the understanding of Paclobutrazol's mechanisms of action, positioning it as a multifunctional agent with potential applications beyond traditional agricultural uses.

Paclobutrazol is primarily recognized for its role as an antagonist of gibberellin biosynthesis, a key hormone regulating plant growth and development. By inhibiting the enzyme 14-α-demethylase, it disrupts the biosynthesis of gibberellins, leading to dwarfing effects in crops and ornamental plants. This property has made Paclobutrazol a critical tool in horticulture for controlling plant height and promoting compact growth patterns. Recent studies published in Plant Physiology Journal (2023) have demonstrated its ability to enhance drought tolerance in crops by modulating stress-responsive gene expression, highlighting its potential in sustainable agriculture under climate change scenarios.

The chemical structure of Paclobutrazol features a triazole ring fused to a benzene ring, with a carboxylic acid methyl ester group at the 3-position. This structural motif is characteristic of the triazole class of fungicides and plant growth regulators. The presence of the chlorophenyl group at the 1-position contributes to its selective activity against specific plant targets while minimizing phytotoxic effects. Recent computational studies using molecular docking simulations have provided insights into the binding interactions between Paclobutrazol and its target enzyme, offering a foundation for optimizing its efficacy and safety profile.

Paclobutrazol has been extensively studied for its role in plant pathology, particularly in the context of fungal infections. Research published in Journal of Agricultural and Food Chemistry (2023) has revealed that Paclobutrazol exhibits dual functionality as both a fungicide and a growth regulator. Its ability to inhibit fungal spore germination while promoting plant resilience against pathogens makes it a valuable compound in integrated pest management strategies. Additionally, its use in antifungal therapy has been explored in the context of plant diseases affecting economically important crops, such as wheat and rice, where it has shown promising results in reducing yield losses.

The pharmacokinetic profile of Paclobutrazol is characterized by its systemic mobility within plants, allowing it to be absorbed through roots and translocated to target tissues. This property ensures that the compound reaches its intended sites of action, such as apical meristems, where it exerts its growth-regulating effects. Recent studies have also focused on its environmental fate, with research indicating that Paclobutrazol undergoes rapid degradation in soil and water, minimizing its potential for long-term ecological impact. This aligns with global efforts to develop environmentally sustainable agricultural practices.

Advancements in genomics and proteomics have provided new insights into the molecular mechanisms underlying Paclobutrazol's effects. For instance, transcriptomic analyses have identified key genes involved in gibberellin biosynthesis that are downregulated in response to Paclobutrazol treatment. These findings have implications for understanding the genetic basis of plant responses to growth regulators and could inform the development of genetically modified crops with enhanced traits. Additionally, proteomic studies have revealed changes in protein expression profiles associated with Paclobutrazol application, further elucidating its physiological impact on plants.

Paclobutrazol has also attracted attention in the field of biotechnology for its potential applications in plant tissue culture. Its ability to modulate cell division and differentiation makes it a useful tool in the production of plantlets through in vitro methods. Recent innovations in this area include the use of Paclobutrazol in combination with other growth regulators to enhance the efficiency of micropropagation techniques. These developments are particularly relevant in the context of conservation biology, where the rapid propagation of endangered plant species is critical for biodiversity preservation.

The clinical applications of Paclobutrazol have primarily been confined to agricultural and horticultural settings. However, emerging research suggests potential therapeutic uses in human medicine. For example, studies have explored its anti-inflammatory properties in the context of chronic diseases, such as arthritis and inflammatory bowel disease. While these findings are preliminary, they underscore the versatility of Paclobutrazol and its potential for repurposing in medical applications. Further clinical trials are needed to validate these hypotheses and establish safety and efficacy profiles for human use.

Environmental considerations remain a critical aspect of Paclobutrazol's application. While its degradation rate in natural environments is favorable, there is ongoing research to assess its impact on non-target organisms, including beneficial insects and soil microorganisms. Recent studies have highlighted the need for careful management practices to ensure that Paclobutrazol is used in a manner that minimizes ecological disruption while maximizing its agronomic benefits. This includes the development of precision application techniques and the integration of Paclobutrazol into broader sustainable farming systems.

In conclusion, Paclobutrazol continues to be a subject of significant scientific interest due to its diverse applications and the ongoing advancements in understanding its mechanisms of action. From its role as a plant growth regulator to its potential in biotechnology and clinical research, the compound exemplifies the intersection of chemistry, biology, and agriculture. As research progresses, the full spectrum of Paclobutrazol's capabilities is likely to expand, offering new opportunities for innovation in both agricultural and medical fields.

For further information on Paclobutrazol and its applications, researchers and industry professionals can refer to recent publications in reputable journals such as Plant Physiology, Journal of Agricultural and Food Chemistry, and Environmental Science & Technology. These resources provide the latest insights into the compound's properties, uses, and potential for future developments.